Tert-butyl 5-amino-2-fluoro-4-methoxybenzoate

• IUPAC Name: tert-butyl 5-amino-2-fluoro-4-methoxybenzoate
• InChI: InChI=1S/C12H16FNO3/c1-12(2,3)17-11(15)7-5-9(14)10(16-4)6-8(7)13/h5-6H,14H2,1-4H3
• InChI Key: QRRQDFFEAJRJJV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC(=C(C=C1F)OC)N
• Molecular Formula: C12H16FNO3
• Molecular Weight: 241.26 g/mol

Description

Tert-butyl 5-amino-2-fluoro-4-methoxybenzoate is a chemical compound that has been gaining attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is a member of the benzoate ester family and is known to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of Tert-butyl 5-amino-2-fluoro-4-methoxybenzoate is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a role in inflammation, pain, and fever. By inhibiting their production, Tert-butyl 5-amino-2-fluoro-4-methoxybenzoate can reduce inflammation, pain, and fever.
Biochemical and physiological effects:
Tert-butyl 5-amino-2-fluoro-4-methoxybenzoate has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the production of prostaglandins, which are known to play a role in inflammation, pain, and fever. It has also been shown to possess antitumor and antimicrobial properties.

Advantages and Limitations for Lab Experiments

One of the advantages of Tert-butyl 5-amino-2-fluoro-4-methoxybenzoate is its high yield during synthesis. It is also relatively easy to purify, which makes it suitable for lab experiments. However, one of the limitations of Tert-butyl 5-amino-2-fluoro-4-methoxybenzoate is its potential toxicity. It is important to handle this compound with care and to follow proper safety protocols.

Future Directions

There are several future directions for the study of Tert-butyl 5-amino-2-fluoro-4-methoxybenzoate. One of the areas of interest is its potential use as an anti-inflammatory and analgesic agent. Further studies could explore its efficacy in treating various inflammatory conditions such as arthritis and asthma. Another area of interest is its potential use as an antimicrobial agent. Further studies could explore its efficacy in treating various bacterial and fungal infections. Additionally, there is potential for Tert-butyl 5-amino-2-fluoro-4-methoxybenzoate to be used in the development of new anticancer drugs. Further studies could explore its mechanism of action and its potential use in combination with other drugs.

Synthesis Methods

The synthesis of Tert-butyl 5-amino-2-fluoro-4-methoxybenzoate involves the reaction of 5-amino-2-fluoro-4-methoxybenzoic acid with tert-butyl alcohol in the presence of a dehydrating agent such as thionyl chloride. The reaction is then followed by the addition of ammonia to form the final product. The yield of the reaction is usually high, and the purity of the product can be improved by recrystallization.

Scientific Research Applications

Tert-butyl 5-amino-2-fluoro-4-methoxybenzoate has been found to exhibit various pharmacological activities such as anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to possess antitumor and antimicrobial properties. Due to these potential applications, Tert-butyl 5-amino-2-fluoro-4-methoxybenzoate has been extensively studied in the field of medicinal chemistry.